Cas no 921896-66-4 (2-(4-fluorophenoxy)-N-(2-{5-(2-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-(2-{5-(2-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
• CAS No: 921896-66-4
• Molecular Formula: C₂₃H₂₂FN₅O₃
• Molecular Weight: 435.450888156891
• CID: 6231290
• PubChem ID: 42391890

2-(4-fluorophenoxy)-N-(2-{5-(2-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-(2-{5-(2-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)acetamide
• F2323-1241
• 2-(4-fluorophenoxy)-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
• 921896-66-4
• AKOS024639721
• 2-(4-fluorophenoxy)-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• 2-(4-fluorophenoxy)-N-(2-{5-[(2-methylphenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)acetamide

• InChIKey： HGBSISLMRMOUJB-UHFFFAOYSA-N
• Inchi： 1S/C23H22FN5O3/c1-16-4-2-3-5-17(16)13-28-15-26-22-20(23(28)31)12-27-29(22)11-10-25-21(30)14-32-19-8-6-18(24)7-9-19/h2-9,12,15H,10-11,13-14H2,1H3,(H,25,30)
• SMILES： FC1C=CC(=CC=1)OCC(NCCN1C2=C(C=N1)C(N(C=N2)CC1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 435.17066774g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 435.17066774g/mol
• Heavy Atom Count: 32
• Complexity: 685
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines